Cas no 2034228-94-7 (2-(3,5-dimethylisoxazol-4-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)acetamide)

• Product Name: 2-(3,5-dimethylisoxazol-4-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)acetamide
• CAS No: 2034228-94-7
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 6409668
• PubChem ID: 121016992
• Update Time: 2025-08-02

2-(3,5-dimethylisoxazol-4-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}acetamide
• AKOS026688371
• 2-(3,5-dimethylisoxazol-4-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)acetamide
• 2034228-94-7
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]acetamide
• F6448-0270

• Inchi： 1S/C16H22N4O3/c1-11-15(12(2)23-19-11)7-16(21)18-13-8-17-20(9-13)10-14-5-3-4-6-22-14/h8-9,14H,3-7,10H2,1-2H3,(H,18,21)
• InChI Key： WIUKKHMWKGVQDF-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1C=C(C=N1)NC(CC1C(C)=NOC=1C)=O

Computed Properties

• Exact Mass: 318.16919058g/mol
• Monoisotopic Mass: 318.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.2Ų

Additional information on 2-(3,5-dimethylisoxazol-4-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)acetamide

Research Brief on 2-(3,5-dimethylisoxazol-4-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)acetamide (CAS: 2034228-94-7)

The compound 2-(3,5-dimethylisoxazol-4-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)acetamide (CAS: 2034228-94-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a modulator of key signaling pathways, particularly those involved in inflammatory and oncogenic processes. Its unique chemical structure, featuring a 3,5-dimethylisoxazole moiety linked to a tetrahydro-2H-pyran-2-ylmethyl-substituted pyrazole, suggests a high degree of specificity and potency in targeting protein-protein interactions or enzymatic activities. Preliminary data from in vitro assays indicate promising inhibitory effects on specific kinases, although further validation is required.

The synthesis of 2-(3,5-dimethylisoxazol-4-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)acetamide has been optimized in recent publications, with improved yields and purity. Key steps include the coupling of the isoxazole acetic acid derivative with the pyrazole amine under mild conditions, followed by purification using advanced chromatographic techniques. These methodological advancements are critical for scaling up production for preclinical studies.

In terms of biological evaluation, recent research has demonstrated the compound's efficacy in cell-based models of disease. For instance, it has shown potent anti-proliferative effects in certain cancer cell lines, with IC50 values in the low micromolar range. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, have been characterized, revealing favorable profiles for further development. However, challenges remain in optimizing its bioavailability and minimizing off-target effects.

Future directions for research on this compound include elucidating its precise molecular targets and mechanisms of action, as well as conducting in vivo studies to assess its therapeutic potential. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. The compound's versatility also opens avenues for structural modifications to enhance its pharmacological properties.

In conclusion, 2-(3,5-dimethylisoxazol-4-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)acetamide represents a promising candidate for further investigation in drug discovery. Its unique chemical features and preliminary biological activities underscore its potential as a lead compound for developing novel therapeutics. Continued research will be essential to fully realize its clinical benefits and address existing limitations.